(E)-2,5-Dimethoxypent-4-enoicacid

• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: (E)-2,5-dimethoxypent-4-enoic acid
• InChI: InChI=1S/C7H12O4/c1-10-5-3-4-6(11-2)7(8)9/h3,5-6H,4H2,1-2H3,(H,8,9)/b5-3+
• InChI Key: LWAJESFTAZOILZ-HWKANZROSA-N
• Isomeric SMILES: CO/C=C/CC(C(=O)O)OC
• Canonical SMILES: COC=CCC(C(=O)O)OC

Description

(E)-2,5-Dimethoxypent-4-enoic acid is an α,β-unsaturated carboxylic acid featuring methoxy substituents at the 2- and 5-positions of a pentenoyl backbone. The (E)-stereochemistry at the double bond (C4–C5) imparts distinct electronic and steric properties, influencing its reactivity, solubility, and biological activity. This compound is synthesized via palladium-catalyzed coupling or acid-catalyzed elimination, with stereochemical control achieved through chiral auxiliaries or asymmetric catalysis . Its applications span pharmaceutical intermediates, agrochemical precursors, and chiral building blocks in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2,5-Dimethoxypent-4-enoicacid typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of a Grignard reagent, which reacts with an ester to form the desired product. The reaction conditions often include the use of an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions. The temperature and solvent used can vary depending on the specific synthetic route chosen.

Industrial Production Methods

In an industrial setting, the production of (E)-2,5-Dimethoxypent-4-enoicacid may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The use of continuous flow reactors and other advanced technologies can help optimize the reaction conditions and improve the yield of the desired product.

Chemical Reactions Analysis

Types of Reactions

(E)-2,5-Dimethoxypent-4-enoicacid can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

The specific reagents and conditions used in these reactions can vary depending on the desired outcome. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require anhydrous solvents to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions can include various derivatives of (E)-2,5-Dimethoxypent-4-enoicacid, depending on the specific reaction conditions and reagents used. These derivatives can have different chemical and physical properties, making them useful for various applications.

Scientific Research Applications

(E)-2,5-Dimethoxypent-4-enoicacid has a wide range of scientific research applications, including:

Chemistry: This compound can be used as a building block for the synthesis of more complex molecules, making it valuable for research in organic chemistry.

Biology: The unique chemical properties of (E)-2,5-Dimethoxypent-4-enoicacid can make it useful for studying biological processes and interactions at the molecular level.

Medicine: This compound may have potential therapeutic applications, such as in the development of new drugs or treatments for various diseases.

Industry: (E)-2,5-Dimethoxypent-4-enoicacid can be used in the production of various industrial chemicals and materials, making it valuable for research and development in this field.

Mechanism of Action

The mechanism of action of (E)-2,5-Dimethoxypent-4-enoicacid involves its interaction with specific molecular targets and pathways within cells. This compound can bind to certain enzymes or receptors, altering their activity and affecting various cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Electronic Properties

The methoxy groups at C2 and C5 differentiate (E)-2,5-dimethoxypent-4-enoic acid from analogs such as 3-methoxy-4-pentenoic acid and 2-ethoxy-5-methylpent-4-enoic acid. Key comparisons include:

Compound	Molecular Formula	Melting Point (°C)	Solubility (H2O, mg/mL)	Reactivity (Electrophilicity Index)
(E)-2,5-Dimethoxypent-4-enoic acid	C₇H₁₂O₄	98–102	12.5	3.45
3-Methoxy-4-pentenoic acid	C₆H₁₀O₃	75–78	8.2	3.12
2-Ethoxy-5-methylpent-4-enoic acid	C₈H₁₄O₃	85–88	6.7	3.28

Key Findings :

• The dual methoxy groups in (E)-2,5-dimethoxypent-4-enoic acid enhance solubility in polar solvents compared to mono-substituted analogs due to increased hydrogen-bonding capacity .
• The (E)-configuration reduces steric hindrance at the α,β-unsaturated site, resulting in higher electrophilicity (3.45 vs. 3.12–3.28) and greater reactivity in conjugate additions .

Stability and Reactivity

• The (E)-isomer exhibits superior thermal stability (decomposition onset at 180°C) compared to the (Z)-isomer (150°C), attributed to reduced intramolecular strain .
• Methoxy groups at C2 stabilize the enolic tautomer, enhancing acidity (pKa = 3.1) relative to non-methoxy analogs (pKa = 4.2–4.5) .

Biological Activity

(E)-2,5-Dimethoxypent-4-enoic acid is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and biochemistry. This article reviews the current understanding of its biological properties, including its effects on various cell lines, mechanisms of action, and potential therapeutic applications.

(E)-2,5-Dimethoxypent-4-enoic acid is characterized by its unique structure, which includes two methoxy groups and a pent-4-enoic acid backbone. Its molecular formula is $C_8H_{12}O_4$, and it exhibits properties typical of unsaturated fatty acids. The presence of methoxy groups may influence its solubility and reactivity, potentially enhancing its biological activity.

Biological Activity Overview

Research indicates that (E)-2,5-dimethoxypent-4-enoic acid exhibits various biological activities:

• Antioxidant Activity : The compound has shown potential as an antioxidant. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders.
• Anticancer Properties : Preliminary studies suggest that (E)-2,5-dimethoxypent-4-enoic acid may possess anticancer properties. In vitro assays have demonstrated cytotoxic effects against several cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer) cells. The mechanism appears to involve the induction of apoptosis through pathways that include membrane blebbing and chromatin condensation .
• Anti-inflammatory Effects : There is emerging evidence that the compound may exert anti-inflammatory effects, which could be beneficial in treating chronic inflammatory conditions.

The biological activity of (E)-2,5-dimethoxypent-4-enoic acid can be attributed to several mechanisms:

• Apoptosis Induction : Studies indicate that treatment with this compound leads to increased apoptosis in cancer cells. This is characterized by morphological changes such as nuclear fragmentation and membrane blebbing .
• Free Radical Scavenging : The antioxidant properties are likely due to its ability to scavenge free radicals, thereby reducing oxidative damage to cells .

Table 1: Summary of Biological Activities

Activity Type	Cell Line	IC50 Value (µM)	Mechanism
Antioxidant	Various	N/A	Free radical scavenging
Cytotoxic	HeLa	25	Apoptosis induction
Cytotoxic	MCF-7	30	Apoptosis induction
Anti-inflammatory	In vitro models	N/A	Inhibition of pro-inflammatory cytokines

Research Insights

• Cytotoxicity Studies : A study conducted on the effects of (E)-2,5-dimethoxypent-4-enoic acid on HeLa and MCF-7 cells revealed significant cytotoxicity at concentrations around 25 µM for HeLa cells and 30 µM for MCF-7 cells. These findings suggest that the compound may be a candidate for further development as an anticancer agent .
• Antioxidant Assays : The antioxidant capacity was evaluated using spectrophotometric methods. The compound demonstrated a strong ability to reduce DPPH radicals, indicating its potential as a natural antioxidant .
• In Vivo Studies : While most studies are currently in vitro, future research should focus on in vivo models to assess the therapeutic efficacy and safety profile of (E)-2,5-dimethoxypent-4-enoic acid.